Cas no 2290495-46-2 (Ethyl 4-(4-aminopiperidin-1-yl)butanoate)

• Product Name: Ethyl 4-(4-aminopiperidin-1-yl)butanoate
• CAS No: 2290495-46-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5655739
• PubChem ID: 118533815
• Update Time: 2025-05-20

Ethyl 4-(4-aminopiperidin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17284641
• 2290495-46-2
• ethyl 4-(4-aminopiperidin-1-yl)butanoate
• EN300-27723866
• Ethyl 4-(4-aminopiperidin-1-yl)butanoate

• Inchi： 1S/C11H22N2O2/c1-2-15-11(14)4-3-7-13-8-5-10(12)6-9-13/h10H,2-9,12H2,1H3
• InChI Key： NXPIXCPSDPVJFT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Ethyl 4-(4-aminopiperidin-1-yl)butanoate

Ethyl 4-(4-Aminopiperidin-1-yl)butanoate (CAS No: 2290495-46-2)

Ethyl 4-(4-Aminopiperidin-1-yl)butanoate, also known by its CAS number 2290495-46-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, and is characterized by its unique structure and potential applications in drug development.

The chemical structure of Ethyl 4-(4-Aminopiperidin-1-yl)butanoate consists of a piperidine ring substituted with an amino group at the 4-position and an ethyl ester group attached to a butanoic acid chain. This configuration imparts the compound with interesting pharmacological properties, making it a valuable molecule for research and development in the pharmaceutical industry.

Recent studies have highlighted the potential of Ethyl 4-(4-Aminopiperidin-1-yl)butanoate as a precursor for synthesizing bioactive compounds. Its ability to form stable amides and esters makes it an ideal candidate for exploring new drug delivery systems and therapeutic agents. Researchers have also investigated its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, derivatives of Ethyl 4-(4-Aminopiperidin-1-yl)butanoate have been shown to exhibit anti-inflammatory and antioxidant activities, which could be harnessed for developing novel treatments for chronic diseases.

In terms of synthesis, Ethyl 4-(4-Aminopiperidin-1-yl)butanoate can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthesis route depends on the desired purity, yield, and scalability of the process. Recent advancements in catalytic techniques have further enhanced the efficiency of these reactions, making large-scale production more feasible.

The physical properties of this compound, such as its melting point, solubility, and stability under various conditions, are critical factors in determining its suitability for different applications. Studies have shown that Ethyl 4-(4-Aminopiperidin-1-yl)butanoate exhibits good solubility in organic solvents, which is advantageous for its use in organic synthesis and formulation development.

From an environmental perspective, understanding the degradation pathways and ecological impact of Ethyl 4-(4-Aminopiperidin-1-yl)butanoate is essential for ensuring sustainable practices in chemical manufacturing. Research into its biodegradability and toxicity profiles is ongoing, with preliminary findings suggesting that it poses minimal risk to aquatic ecosystems under controlled conditions.

In conclusion, Ethyl 4-(4-Aminopiperidin-1-yl)butanoate (CAS No: 2290495-46-2) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a key player in the development of innovative therapeutic agents and advanced materials.